Cas no 10174-89-7 (1-Isoquinolinemethanol,a-[4-(phenylmethoxy)phenyl]-)

1-Isoquinolinemethanol,a-[4-(phenylmethoxy)phenyl]- structure
10174-89-7 structure
Product Name:1-Isoquinolinemethanol,a-[4-(phenylmethoxy)phenyl]-
CAS No:10174-89-7
MF:C23H19NO2
MW:341.402466058731
CID:233365
PubChem ID:285673
Update Time:2025-04-19

1-Isoquinolinemethanol,a-[4-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1-Isoquinolinemethanol,a-[4-(phenylmethoxy)phenyl]-
    • 1-Isoquinolinemethanol,a-[p-(benzyloxy)phenyl]- (7CI)
    • NSC 142993
    • DTXSID60301388
    • NSC142993
    • [4-(benzyloxy)phenyl](isoquinolin-1-yl)methanol
    • 10174-89-7
    • NSC-142993
    • Inchi: 1S/C23H19NO2/c25-23(22-21-9-5-4-8-18(21)14-15-24-22)19-10-12-20(13-11-19)26-16-17-6-2-1-3-7-17/h1-15,23,25H,16H2
    • InChI Key: WJOMBXXKPXFBPV-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)OCC1C=CC=CC=1)C1C2C=CC=CC=2C=CN=1

Computed Properties

  • Exact Mass: 341.14167
  • Monoisotopic Mass: 341.141579
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 42.4

Experimental Properties

  • Density: 1.223
  • Boiling Point: 557.5°Cat760mmHg
  • Flash Point: 291°C
  • Refractive Index: 1.669
  • PSA: 42.35
  • LogP: 4.89550
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